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Compound of Interest

Compound Name: Prexasertib dimesylate

Cat. No.: B15564124 Get Quote

For researchers and professionals in the fast-paced world of drug development, the safe

handling and disposal of investigational compounds like Prexasertib dimesylate are

paramount. Adherence to proper protocols not only ensures a secure laboratory environment

but also mitigates environmental impact. This guide provides essential, step-by-step

information for the appropriate disposal of Prexasertib dimesylate, grounded in safety and

regulatory compliance.

Chemical and Physical Profile
A comprehensive understanding of a compound's properties is the foundation of its safe

management. The following table summarizes the key chemical and physical data for

Prexasertib dimesylate.
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Property Value Reference

Chemical Name

5-((5-(2-(3-aminopropoxy)-6-

methoxyphenyl)-1H-pyrazol-3-

yl)amino)pyrazine-2-

carbonitrile

dimethanesulfonate

[1]

CAS Number 1234015-58-7 [2]

Molecular Formula C20H27N7O8S2 [2]

Molecular Weight 557.60 g/mol [2]

Appearance Solid Powder [1]

Solubility

DMSO: 100 mg/mL (179.34

mM; requires sonication), H2O:

50 mg/mL (89.67 mM; requires

sonication)

[1]

Hazard Identification and Safety Precautions
According to available safety data, Prexasertib is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[3]

Skin corrosion/irritation (Category 2): Causes skin irritation.[3]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[3]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[3]

Given these potential hazards, the use of appropriate personal protective equipment (PPE) is

mandatory when handling Prexasertib dimesylate. This includes, but is not limited to:

Protective gloves

Safety goggles with side-shields
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Impervious clothing or lab coat

Use in a well-ventilated area or with a suitable respirator[3]

Step-by-Step Disposal Protocol
The proper disposal of Prexasertib dimesylate is a critical step in the laboratory workflow. The

following procedure outlines the necessary steps to ensure safe and compliant disposal.

1. Waste Segregation and Collection:

Identify all waste streams: This includes pure, unused Prexasertib dimesylate,

contaminated lab supplies (e.g., pipette tips, vials, gloves), and solutions containing the

compound.

Use designated hazardous waste containers: Collect all Prexasertib dimesylate waste in

clearly labeled, leak-proof containers that are compatible with the chemical.

2. Labeling:

Clearly identify the contents: The waste container must be labeled with "Hazardous Waste"

and the specific chemical name, "Prexasertib dimesylate."

Indicate the hazards: Use appropriate hazard pictograms (e.g., exclamation mark for irritant

and health hazard).

Date the container: Note the date when the first piece of waste is added to the container.

3. Storage:

Store in a designated area: Keep the hazardous waste container in a secondary containment

unit in a well-ventilated, secure area designated for chemical waste.

Avoid incompatible materials: Ensure the storage area is away from incompatible chemicals.

4. Disposal:
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Consult your institution's Environmental Health & Safety (EHS) office: Your EHS department

will provide specific guidance on the disposal procedures that comply with local, state, and

federal regulations.

Arrange for professional disposal: The disposal of chemical waste must be handled by a

licensed hazardous waste disposal service. Do not attempt to dispose of Prexasertib
dimesylate in the regular trash or down the drain.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Prexasertib dimesylate.
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Prexasertib Dimesylate Disposal Workflow

Start: Prexasertib Dimesylate Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into Designated
Hazardous Waste Container

Label Container:
'Hazardous Waste - Prexasertib Dimesylate'

+ Hazard Symbols & Date

Store Securely in Designated
Chemical Waste Area

Contact Institutional EHS
for Pickup and Disposal Guidance

Waste Collected by Licensed
Hazardous Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Prexasertib dimesylate.
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By adhering to these structured procedures, laboratory professionals can confidently manage

Prexasertib dimesylate from acquisition through to its final, safe disposal, fostering a culture

of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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